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Compound of Interest

Compound Name: AMG 487 (S-enantiomer)

Cat. No.: B1434693 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides essential safety and logistical information for the proper disposal of

AMG 487 (S-enantiomer), a potent and selective antagonist of the chemokine receptor

CXCR3. The following procedural guidance is designed to ensure the safe handling and

disposal of this compound in a laboratory setting, aligning with standard safety protocols and

environmental responsibility.

Chemical and Physical Properties
A summary of the key quantitative data for AMG 487 is presented below for easy reference.
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Property Value

Molecular Weight 603.59 g/mol [1][2][3]

Molecular Formula C₃₂H₂₈F₃N₅O₄[1][2][3]

Purity ≥98%[1][4][5]

Solubility Soluble to 100 mM in DMSO[1]

60 mg/mL in DMSO[4]

Insoluble in H₂O[3]

≥122 mg/mL in EtOH[3]

Storage Temperature -20°C[1][3][4]

Hazard Assessment
According to available Safety Data Sheets (SDS), AMG 487 is not classified as a hazardous

substance or mixture.[6][7] This classification is a primary determinant for the recommended

disposal route. However, it is crucial to adhere to institutional and local regulations regarding

the disposal of all chemical waste.

Step-by-Step Disposal Protocol
The following procedure outlines the recommended steps for the disposal of AMG 487 (S-
enantiomer). This protocol is based on general guidelines for the disposal of non-hazardous

laboratory chemicals.[1][2][3][4][5]

1. Waste Identification and Segregation:

Solid Waste: Collect un-used or surplus solid AMG 487 (S-enantiomer) in a clearly labeled,

sealed container.

Liquid Waste (Solutions): If AMG 487 (S-enantiomer) is in a solvent (e.g., DMSO), the

disposal method will be dictated by the hazards of the solvent.
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For solutions in non-hazardous, water-miscible solvents, proceed to the aqueous waste

disposal steps.

For solutions in hazardous solvents, the mixture must be treated as hazardous waste and

disposed of according to your institution's hazardous waste management guidelines.

Contaminated Labware: Disposable labware (e.g., pipette tips, tubes) that has come into

contact with AMG 487 (S-enantiomer) should be collected in a designated solid waste

container.

2. Decontamination of Reusable Glassware:

Wash contaminated glassware thoroughly with an appropriate solvent (e.g., ethanol or

acetone) to remove all residues of AMG 487 (S-enantiomer).

Collect the initial solvent rinse as chemical waste.

Follow with a standard laboratory detergent wash and rinse with deionized water.

3. Disposal of Non-Hazardous Solid Waste:

For pure, solid AMG 487 (S-enantiomer) and contaminated disposable labware, place them

in a securely sealed, and clearly labeled waste container.

The label should indicate "Non-Hazardous Chemical Waste" and list the contents.

Dispose of the container in the regular laboratory trash, in accordance with your institution's

policies for non-hazardous solid waste.

4. Disposal of Non-Hazardous Aqueous Waste:

If AMG 487 (S-enantiomer) is in a small volume of a water-miscible, non-hazardous solvent,

it may be permissible to dispose of it down the sanitary sewer.

CRITICAL: Before drain disposal, ensure that this practice is permitted by your local

wastewater authority and your institution's environmental health and safety (EHS)

department.
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If permitted, flush with a large volume of water (at least 20 parts water to 1 part waste

solution) to ensure adequate dilution.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of AMG
487 (S-enantiomer).
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Start: Have AMG 487 (S-enantiomer) for Disposal

Identify Waste Type

Solid (Pure Compound or Contaminated Labware)

Solid

Liquid (Solution)

Liquid

Package in a sealed, labeled container Is the solvent hazardous?

Treat as Hazardous Waste
Follow Institutional EHS Protocol

Yes

Non-Hazardous, Water-Miscible Solvent

No

End of Disposal Process

Is drain disposal permitted by EHS?

No
(Treat as hazardous waste)

Flush down sanitary sewer with copious amounts of water

Yes

Dispose of in regular laboratory trash

Click to download full resolution via product page

Caption: Decision workflow for the disposal of AMG 487 (S-enantiomer).
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Disclaimer: The information provided is based on publicly available safety data and general

laboratory waste disposal guidelines. Always consult your institution's specific Environmental

Health and Safety (EHS) protocols and local regulations before disposing of any chemical

waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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